Cas no 2243501-27-9 (Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride)

• Product Name: Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride
• CAS No: 2243501-27-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5963875
• PubChem ID: 138040581
• Update Time: 2025-10-30

Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6482540
• 2243501-27-9
• methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride
• Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)9-4-2-8(3-5-9)10-6-11(13)7-10;/h2-5,10-11H,6-7,13H2,1H3;1H
• InChI Key： AKYZNXKOJLZBKD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)C1CC(C1)N)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride

Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate Hydrochloride: A Comprehensive Overview

Methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride (CAS No. 2243501-27-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of ongoing investigation in various scientific disciplines.

The chemical structure of methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride consists of a benzoate moiety linked to a cyclobutyl ring with an amino group, which is further derivatized with a methyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been demonstrated to inhibit the activity of kinases such as AKT and ERK, which are frequently dysregulated in various malignancies.

In addition to its anti-cancer properties, methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride has also shown promise in the treatment of neurodegenerative disorders. Studies conducted on animal models have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride has been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which allows for once-daily dosing regimens. Furthermore, its low toxicity profile makes it a promising candidate for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated preliminary evidence of clinical benefit in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, methyl 4-[(1r,3r)-3-aminocyclobutyl]benzoate hydrochloride (CAS No. 2243501-27-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of oncology and neurology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.